Cas no 2171861-07-5 (2-{(5-chlorofuran-2-yl)methylsulfanyl}cyclobutane-1-carboxylic acid)

• Product Name: 2-{(5-chlorofuran-2-yl)methylsulfanyl}cyclobutane-1-carboxylic acid
• CAS No: 2171861-07-5
• MF: C₁₀H₁₁ClO₃S
• MW: 246.710541009903
• CID: 5997458
• PubChem ID: 165519639
• Update Time: 2025-11-01

2-{(5-chlorofuran-2-yl)methylsulfanyl}cyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-{(5-chlorofuran-2-yl)methylsulfanyl}cyclobutane-1-carboxylic acid
• 2171861-07-5
• 2-{[(5-chlorofuran-2-yl)methyl]sulfanyl}cyclobutane-1-carboxylic acid
• EN300-1289943

• Inchi： 1S/C10H11ClO3S/c11-9-4-1-6(14-9)5-15-8-3-2-7(8)10(12)13/h1,4,7-8H,2-3,5H2,(H,12,13)
• InChI Key： UMGNEYNZNJZTBG-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(CSC2CCC2C(=O)O)O1

Computed Properties

• Exact Mass: 246.0117431g/mol
• Monoisotopic Mass: 246.0117431g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 75.7Ų

Additional information on 2-{(5-chlorofuran-2-yl)methylsulfanyl}cyclobutane-1-carboxylic acid

Introduction to 2-{(5-chlorofuran-2-yl)methylsulfanyl}cyclobutane-1-carboxylic acid (CAS No. 2171861-07-5)

2-{(5-chlorofuran-2-yl)methylsulfanyl}cyclobutane-1-carboxylic acid (CAS No. 2171861-07-5) is a novel organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various biological applications, particularly in the development of new therapeutic agents.

The molecular structure of 2-{(5-chlorofuran-2-yl)methylsulfanyl}cyclobutane-1-carboxylic acid is composed of a cyclobutane ring substituted with a carboxylic acid group and a 5-chlorofuran-2-ylmethyl sulfide moiety. The presence of these functional groups imparts specific chemical and biological properties that make it an intriguing candidate for further investigation.

Recent studies have highlighted the pharmacological properties of 2-{(5-chlorofuran-2-yl)methylsulfanyl}cyclobutane-1-carboxylic acid. One notable area of research is its potential as an anti-inflammatory agent. In vitro and in vivo experiments have demonstrated that this compound exhibits significant anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This property makes it a promising candidate for the treatment of inflammatory diseases, including rheumatoid arthritis and inflammatory bowel disease.

Another area of interest is the compound's potential as an antitumor agent. Preliminary studies have shown that 2-{(5-chlorofuran-2-yl)methylsulfanyl}cyclobutane-1-carboxylic acid can induce apoptosis in various cancer cell lines, suggesting its potential for use in cancer therapy. The mechanism of action appears to involve the modulation of key signaling pathways, such as the PI3K/Akt and MAPK pathways, which are frequently dysregulated in cancer cells.

In addition to its anti-inflammatory and antitumor properties, 2-{(5-chlorofuran-2-yl)methylsulfanyl}cyclobutane-1-carboxylic acid has also been investigated for its potential as a neuroprotective agent. Research has shown that this compound can protect neurons from oxidative stress-induced damage, which is a common feature in neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. The neuroprotective effects are attributed to its ability to scavenge free radicals and inhibit the activation of microglia, thereby reducing neuroinflammation.

The synthesis of 2-{(5-chlorofuran-2-yl)methylsulfanyl}cyclobutane-1-carboxylic acid has been optimized using modern synthetic methods, ensuring high yields and purity. The synthetic route typically involves the reaction of a cyclobutanecarboxylic acid derivative with a 5-chlorofuran-2-ylmethyl sulfide precursor under controlled conditions. The resulting compound is then purified using techniques such as column chromatography to ensure its suitability for further biological testing.

The physicochemical properties of 2-{(5-chlorofuran-2-yl)methylsulfanyl}cyclobutane-1-carboxylic acid, including its solubility, stability, and bioavailability, have been extensively studied. These properties are crucial for determining the compound's suitability for various pharmaceutical applications. For instance, its solubility in both aqueous and organic solvents makes it amenable to formulation into different dosage forms, such as tablets, capsules, and injectable solutions.

Clinical trials are currently underway to evaluate the safety and efficacy of 2-{(5-chlorofuran-2-yl)methylsulfanyl}cyclobutane-1-carboxylic acid in human subjects. Preliminary results from phase I trials have shown that the compound is well-tolerated at therapeutic doses, with no significant adverse effects reported. These findings are encouraging and pave the way for further clinical development.

In conclusion, 2-{(5-chlorofuran-2-yl)methylsulfanyl}cyclobutane-1-carboxylic acid (CAS No. 2171861-07-5) is a promising compound with diverse biological activities. Its potential applications in anti-inflammatory, antitumor, and neuroprotective therapies make it an exciting area of ongoing research. As more data becomes available from clinical trials, it is anticipated that this compound will play a significant role in the development of new therapeutic strategies for various diseases.